Cas no 2138556-33-7 (2-(N-{2-[2-(2-aminoethoxy)ethoxy]ethyl}-4-nitrobenzenesulfonamido)acetic acid)

• Product Name: 2-(N-{2-[2-(2-aminoethoxy)ethoxy]ethyl}-4-nitrobenzenesulfonamido)acetic acid
• CAS No: 2138556-33-7
• MF: C₁₄H₂₁N₃O₈S
• MW: 391.396842718124
• CID: 6429182
• PubChem ID: 165500495
• Update Time: 2025-10-22

2-(N-{2-[2-(2-aminoethoxy)ethoxy]ethyl}-4-nitrobenzenesulfonamido)acetic acid Chemical and Physical Properties

Names and Identifiers

• EN300-1167694
• 2-(N-{2-[2-(2-aminoethoxy)ethoxy]ethyl}-4-nitrobenzenesulfonamido)acetic acid
• 2138556-33-7

• Inchi： 1S/C14H21N3O8S/c15-5-7-24-9-10-25-8-6-16(11-14(18)19)26(22,23)13-3-1-12(2-4-13)17(20)21/h1-4H,5-11,15H2,(H,18,19)
• InChI Key： VTXYVZFEITYGCK-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)[N+](=O)[O-])(N(CC(=O)O)CCOCCOCCN)(=O)=O

Computed Properties

• Exact Mass: 391.10493581g/mol
• Monoisotopic Mass: 391.10493581g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 26
• Rotatable Bond Count: 12
• Complexity: 537
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -3
• Topological Polar Surface Area: 173Ų

Additional information on 2-(N-{2-[2-(2-aminoethoxy)ethoxy]ethyl}-4-nitrobenzenesulfonamido)acetic acid

Comprehensive Overview of 2-(N-{2-[2-(2-aminoethoxy)ethoxy]ethyl}-4-nitrobenzenesulfonamido)acetic acid (CAS No. 2138556-33-7)

2-(N-{2-[2-(2-aminoethoxy)ethoxy]ethyl}-4-nitrobenzenesulfonamido)acetic acid (CAS No. 2138556-33-7) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry, bioconjugation, and materials science. This molecule features a unique combination of functional groups, including an aminoethoxy chain, a nitrobenzenesulfonamido moiety, and a carboxylic acid terminus, making it highly versatile for applications such as drug delivery systems, peptide synthesis, and polymer modification. Researchers are increasingly exploring its potential in targeted therapy and biocompatible material design, aligning with current trends in personalized medicine and sustainable biomaterials.

The structural complexity of 2-(N-{2-[2-(2-aminoethoxy)ethoxy]ethyl}-4-nitrobenzenesulfonamido)acetic acid allows for precise modifications, which is critical in click chemistry and cross-coupling reactions. Its nitrobenzenesulfonamide group serves as a protective moiety in organic synthesis, while the polyethylene glycol (PEG)-like chain enhances solubility and biocompatibility. These attributes make it a valuable intermediate in the development of biodegradable polymers and nanocarriers, addressing growing demand for eco-friendly pharmaceutical excipients. Recent studies highlight its role in enzyme-responsive drug release, a hot topic in cancer therapeutics and diagnostic probes.

From an industrial perspective, the compound’s CAS No. 2138556-33-7 is frequently searched in databases for patent analysis and regulatory compliance. Its synthesis involves multi-step protocols, often leveraging green chemistry principles to minimize waste—a priority in modern pharmaceutical manufacturing. Analytical techniques like HPLC and NMR spectroscopy are essential for quality control, ensuring reproducibility in research and production. As the scientific community shifts toward AI-driven molecular design, this compound’s modular structure offers a template for machine learning-assisted optimization.

In the context of user search trends, queries such as "applications of nitrobenzenesulfonamide derivatives" and "PEGylated drug delivery systems" reflect broader interest in its functionalities. Environmental concerns also drive searches for non-toxic chemical alternatives, where this compound’s low cytotoxicity profile is advantageous. Furthermore, its relevance to antibody-drug conjugates (ADCs) aligns with the surge in biologic therapeutics research, making it a focal point for both academia and industry.

Future directions for 2-(N-{2-[2-(2-aminoethoxy)ethoxy]ethyl}-4-nitrobenzenesulfonamido)acetic acid include exploring its photocatalytic properties and bioorthogonal reactivity, areas gaining traction in renewable energy and live-cell imaging. Collaborative efforts between chemists and biologists are expected to unlock novel applications, particularly in theranostics—a field merging therapy and diagnostics. With its balanced hydrophilicity and functional diversity, this compound exemplifies innovation at the intersection of organic synthesis and biomedical engineering.